Cas no 1805304-00-0 (2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine
• CAS No: 1805304-00-0
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4918923
• Update Time: 2025-05-23

2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H4F3NO/c7-3-1-2-10-4(5(3)11)6(8)9/h1-2,6,11H
• InChI Key： XOPDQWWWBIVJKW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine

2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine: A Comprehensive Overview

2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS No. 1805304-00-0) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has emerged as a promising candidate in various research domains, particularly in the development of novel pharmaceutical agents and advanced materials. The difluoromethyl group and fluoro substituent attached to the pyridine ring contribute to its distinctive electronic and steric properties, making it a valuable molecule for both academic and industrial applications.

The synthesis of 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels during the synthesis of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the difluoromethyl group with remarkable efficiency. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No. 1805304-00-0.

In terms of pharmacological applications, 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine has shown potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to modulate key biological pathways, such as kinase activity and enzyme inhibition, has been extensively studied. Recent research highlights its role as a selective inhibitor of certain protein kinases, which are implicated in cancer progression and inflammatory diseases. Additionally, the hydroxyl group on the pyridine ring enhances its solubility and bioavailability, making it an attractive candidate for further preclinical studies.

The structural uniqueness of CAS No. 1805304-00-0 also makes it an ideal building block for constructing more complex molecular architectures. For example, researchers have employed this compound as a precursor for synthesizing advanced materials with tailored properties, such as fluorescent sensors and coordination polymers. The fluorinated substituents not only enhance the stability of these materials but also impart unique optical properties that are highly desirable in sensing applications.

From an environmental perspective, the ecological impact of 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine has been a subject of recent investigations. Studies indicate that its biodegradation potential is influenced by its fluorinated groups, which can affect microbial activity under specific conditions. However, further research is required to fully understand its long-term environmental fate and toxicity profile.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS No. 1805304-00-0) stands out as a versatile and multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in future innovations within the chemical sciences.